Cas no 55676-84-1 (Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-)

• Product Name: Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-
• CAS No: 55676-84-1
• MF: C₁₄H₁₃Cl
• MW: 216.706022977829
• CID: 1594695
• PubChem ID: 22768599
• Update Time: 2025-04-21

Benzene, 4-chloro-1-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-
• 2-benzyl-4-chloro-1-methylbenzene
• DTXSID60628340
• SCHEMBL11030384
• 55676-84-1

• Inchi： 1S/C14H13Cl/c1-11-7-8-14(15)10-13(11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
• InChI Key： DEZUVEBPTFTMHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.07069
• Monoisotopic Mass: 216.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0